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Compound of Interest

Compound Name: 2-Ethoxyethylamine

Cat. No.: B085609

CAS Number: 110-76-9

This technical guide provides an in-depth overview of 2-Ethoxyethylamine, a versatile primary
amine with an ether linkage, widely utilized as an intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] This document is intended for researchers, scientists,
and professionals in drug development, offering detailed information on its properties, safety
protocols, and handling procedures.

Chemical and Physical Properties

2-Ethoxyethylamine is a colorless to pale yellow liquid with a characteristic amine-like odor.[1]
[2] It is completely miscible with water and most organic solvents.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b085609?utm_src=pdf-interest
https://www.benchchem.com/product/b085609?utm_src=pdf-body
https://cymitquimica.com/cas/110-76-9/
https://www.benchchem.com/product/b085609?utm_src=pdf-body
https://cymitquimica.com/cas/110-76-9/
https://alkylamines.com/wp-content/uploads/2022/03/EOEA-revised.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C4H11NO [3]
Molecular Weight 89.14 g/mol [2][4]
Appearance Colorless to pale yellow liquid [11[2]

Odor Amine-like [2]

Boiling Point 105 - 108°C [2][3]
Melting/Freezing Point -50°C [2]

Flash Point 17.7 - 20°C [2][31[5]
Autoignition Temperature 265°C [2][5]

Density

0.85 - 0.851 g/cm3 at 20°C

[2](3]

Vapor Pressure

25 hPa at 20°C

[2]

Water Solubility

Completely miscible

[6]

logP (Octanol/Water Partition

Coefficient)

15

[2]

Refractive Index

1.4080 to 1.4110

[6]

pH

11.9 (10% solution in water) at
20°C

[2]

Safety and Hazard Information

2-Ethoxyethylamine is a highly flammable liquid and vapor that can cause severe skin burns

and eye damage.[2] It is also harmful if swallowed or in contact with skin.[2][5]

GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information.
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2-Ethoxyethylamine
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Caption: GHS Hazard Classification for 2-Ethoxyethylamine.

Precautionary Statements

A comprehensive list of precautionary statements for handling 2-Ethoxyethylamine is provided
below.
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Code Statement

Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No

smoking.

Wear protective gloves/protective clothing/eye

P280 _ _

protection/face protection.

IF SWALLOWED: Rinse mouth. Do NOT induce
P301+P330+P331 N

vomiting.

IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with

water/shower.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P310 Immediately call a POISON CENTER or

doctor/physician.
P403+P235 Store in a well-ventilated place. Keep cool.

Experimental Protocols

Detailed experimental protocols for determining the physicochemical and toxicological
properties of 2-Ethoxyethylamine are not publicly available in the referenced safety data
sheets. These tests are typically conducted according to internationally recognized standards,
such as those established by the OECD (Organisation for Economic Co-operation and
Development) or ISO (International Organization for Standardization). The provided data
represents the results of these standardized tests.

First Aid Measures
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Immediate medical attention is required in case of exposure. The following workflow outlines
the initial steps for first aid.

Exposure Route W

L{Inhalationj (Skin;:omamj (Eye Contactj [Ingestionj J

Immediate Actions
Move to fresh air. Immediately remove contaminated clothing. Rinse mouth.
@rovide oxygen if breathing is difficuhj Elush skin with plenty of water for at least 15 minutes, (G IR GRS Wi (FRiS) @ el e Gl 19 8 Gllivisssy Do NOT induce vomiting.
T T

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First Aid Workflow for 2-Ethoxyethylamine Exposure.

In case of inhalation, the victim should be moved to fresh air.[4][5] If breathing is difficult,
oxygen should be administered.[5] For skin contact, contaminated clothing must be removed
immediately, and the affected area should be washed with plenty of water for at least 15
minutes.[4][5] If the chemical enters the eyes, they should be flushed with plenty of water for at
least 15 minutes.[5] If ingested, the victim should be given copious amounts of milk or water,
and vomiting should not be induced.[4][5] In all cases of exposure, immediate medical advice
should be sought.[4][5]

Handling and Storage
Handling

Use spark-proof tools and explosion-proof equipment.[5] Avoid breathing vapor, mist, or gas,
and prevent contact with eyes, skin, and clothing.[5] Handling should be performed in a
chemical fume hood.[5] Personal protective equipment, including chemical splash goggles and
appropriate gloves and clothing, is mandatory.[5]
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Storage

Store in a cool, dry, and well-ventilated area away from sources of ignition.[4][5] Containers
should be kept tightly closed.[5] It is recommended to store under an inert gas as the
substance can be air-sensitive. Avoid contact with copper and its alloys.[4]

Accidental Release Measures

In the event of a spill, all sources of ignition should be removed.[5] The spill should be
absorbed with an inert material such as vermiculite, sand, or earth and placed in a suitable
container for disposal.[5] Spark-proof tools must be used during cleanup.[5] It is crucial to
prevent the chemical from entering the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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